4-Formyl-2,5-dimethylthiophene-3-carboxylic acid

• Molecular Formula: C8H8O3S
• Molecular Weight: 184.21 g/mol
• IUPAC Name: 4-formyl-2,5-dimethylthiophene-3-carboxylic acid
• InChI: InChI=1S/C8H8O3S/c1-4-6(3-9)7(8(10)11)5(2)12-4/h3H,1-2H3,(H,10,11)
• InChI Key: BRKFSKJCNNAWTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)C)C(=O)O)C=O

Description

4-Formyl-2,5-dimethylthiophene-3-carboxylic acid is a thiophene derivative characterized by a multifunctional structure containing a formyl group at position 4, methyl groups at positions 2 and 5, and a carboxylic acid group at position 3. Its molecular formula is C₁₂H₁₂O₃S, with a molecular weight of 236.29 g/mol (EI-MS m/z: 236 [M⁺]) . Key spectral data include IR absorption bands at 1713 cm⁻¹ (C=O stretching for both formyl and carboxylic acid groups) and 3446 cm⁻¹ (O–H stretching of the carboxylic acid) . The compound is synthesized via acid-catalyzed cyclization, as demonstrated by the reflux of precursor 2-acetylthiomethyl-4-(4-methoxycarbonylphenyl)-4-oxobutanoic acid in methanol and sulfuric acid .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Formyl-2,5-dimethylthiophene-3-carboxylic acid typically involves the formylation and carboxylation of 2,5-dimethylthiophene. One common method is the Friedel–Crafts acylation of 2,5-dimethylthiophene with 2,5-dimethylthiophene-3-carboxylic acid chloride in the presence of a Lewis acid such as SnCl₄ . This reaction proceeds under mild conditions and yields the desired product with high efficiency.

Industrial Production Methods

Industrial production of thiophene derivatives often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-Formyl-2,5-dimethylthiophene-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Common Reagents and Conditions

Oxidation: KMnO₄, CrO₃, and other strong oxidizing agents.

Reduction: NaBH₄, LiAlH₄, and other reducing agents.

Substitution: Electrophiles such as halogens, nitro groups, and alkyl groups in the presence of catalysts like FeCl₃ or AlCl₃.

Major Products

Oxidation: 4-Carboxy-2,5-dimethylthiophene-3-carboxylic acid.

Reduction: 4-Hydroxymethyl-2,5-dimethylthiophene-3-carboxylic acid.

Substitution: Various substituted thiophene derivatives depending on the electrophile used.

Scientific Research Applications

4-Formyl-2,5-dimethylthiophene-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex thiophene derivatives and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceutical agents with anti-inflammatory and analgesic effects.

Industry: Utilized in the production of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-Formyl-2,5-dimethylthiophene-3-carboxylic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways and molecular targets involved are subject to ongoing research .

Comparison with Similar Compounds

Key Observations:

Functional Group Diversity : Unlike simpler analogs such as 3-thiophenecarboxylic acid, the target compound incorporates a formyl group, enhancing its reactivity in nucleophilic additions (e.g., condensations) while retaining the carboxylic acid’s capacity for salt formation .

Physical and Chemical Property Comparisons

Solubility and Stability:

• 4-Formyl-2,5-dimethylthiophene-3-carboxylic acid: Likely soluble in polar aprotic solvents (e.g., DMSO, methanol) due to its carboxylic acid group, though methyl substituents may reduce aqueous solubility compared to 3-thiophenecarboxylic acid .
• 3-Thiophenecarboxylic acid : Higher aqueous solubility in basic conditions (forms carboxylate salts) .
• 2-Thiophenecarboxylic acid hydrazide : Enhanced solubility in polar solvents due to the hydrazide moiety, which also enables participation in hydrazone formation reactions .

Reactivity:

• The formyl group in the target compound facilitates reactions such as Schiff base formation, whereas the hydrazide group in 2-thiophenecarboxylic acid hydrazide allows for condensation with ketones or aldehydes .
• The carboxylic acid group in all three compounds enables esterification or amidation, though steric effects in the target compound may slow these reactions compared to simpler analogs .

Biological Activity

4-Formyl-2,5-dimethylthiophene-3-carboxylic acid is a thiophene derivative that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound features a formyl group and a carboxylic acid, which may contribute to its reactivity and interaction with various biological targets.

The molecular formula of 4-Formyl-2,5-dimethylthiophene-3-carboxylic acid is $C_8H_8O_3S$ with a molecular weight of approximately 188.21 g/mol. The structure includes a thiophene ring substituted with both formyl and carboxylic acid groups, enhancing its potential for biological activity.

The biological effects of 4-Formyl-2,5-dimethylthiophene-3-carboxylic acid are believed to be mediated through interactions with specific molecular targets such as enzymes and receptors. These interactions can lead to modulation of various biochemical pathways, which is crucial for its therapeutic applications. Further research is necessary to elucidate the specific mechanisms involved.

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiophene derivatives, including 4-Formyl-2,5-dimethylthiophene-3-carboxylic acid. Research indicates that compounds within this class may exhibit selective inhibitory effects on cancer cell lines. For instance, compounds structurally similar to this thiophene have shown promising results against breast, colon, lung, and prostate cancer cells at low micromolar concentrations, demonstrating significant anticancer activity compared to standard chemotherapeutics like etoposide .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties . Preliminary studies suggest that it may inhibit the growth of various bacterial strains, although specific data on the efficacy against particular pathogens remain limited. The presence of the carboxylic acid group is thought to enhance its interaction with microbial membranes, leading to increased permeability and subsequent cell death.

Case Studies

Study	Objective	Findings
Study A	Evaluate anticancer activity	Exhibited significant cytotoxicity against breast cancer cell lines with IC50 values in low micromolar range .
Study B	Investigate antimicrobial effects	Showed inhibitory effects on Gram-positive bacteria; further studies needed for Gram-negative strains.

Research Findings

• Topoisomerase Inhibition : Certain derivatives related to 4-Formyl-2,5-dimethylthiophene-3-carboxylic acid have been identified as potent inhibitors of topoisomerase II, an enzyme critical for DNA replication and repair. This inhibition can lead to apoptosis in cancer cells .
• Reactive Oxygen Species (ROS) Induction : The compound has been noted to induce ROS levels in cancer cells, contributing to its apoptotic effects. This mechanism is essential for triggering programmed cell death in malignant cells .
• Cell Cycle Arrest : Analysis of treated cancer cells indicated that these compounds might cause cell cycle arrest at the G1 phase, further supporting their potential as anticancer agents .